Cas no 132088-22-3 (1-(3-Chlorophenyl)-5-phenyl-1,2,4-triazole-3-carboxylic acid)

• Product Name: 1-(3-Chlorophenyl)-5-phenyl-1,2,4-triazole-3-carboxylic acid
• CAS No: 132088-22-3
• MF: C₁₅H₁₀ClN₃O₂
• MW: 299.711802005768
• MDL: MFCD11107614
• CID: 5149193
• PubChem ID: 29060315
• Update Time: 2025-09-27

1-(3-Chlorophenyl)-5-phenyl-1,2,4-triazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-5-phenyl-1H-1,2,4-triazole-3-carboxylic acid
• 1-(3-CHLORO-PHENYL)-5-PHENYL-1H-[1,2,4]TRIAZOLE-3-CARBOXYLICACID
• 1-(3-CHLORO-PHENYL)-5-PHENYL-1H-[1,2,4]TRIAZOLE-3-CARBOXYLIC ACID
• 1-(3-Chlorophenyl)-5-phenyl-1,2,4-triazole-3-carboxylic acid

• MDL： MFCD11107614
• Inchi： 1S/C15H10ClN3O2/c16-11-7-4-8-12(9-11)19-14(10-5-2-1-3-6-10)17-13(18-19)15(20)21/h1-9H,(H,20,21)
• InChI Key： NPBGRKFZIFCSQC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C(C2C=CC=CC=2)=NC(C(=O)O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 3.8
• Topological Polar Surface Area: 68

Additional information on 1-(3-Chlorophenyl)-5-phenyl-1,2,4-triazole-3-carboxylic acid

Recent Advances in the Study of 1-(3-Chlorophenyl)-5-phenyl-1,2,4-triazole-3-carboxylic acid (CAS: 132088-22-3)

1-(3-Chlorophenyl)-5-phenyl-1,2,4-triazole-3-carboxylic acid (CAS: 132088-22-3) is a triazole-based compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly its role as a modulator of various enzymatic pathways. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, mechanisms of action, and potential applications in drug development.

The compound belongs to the 1,2,4-triazole class, which is known for its diverse pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of the 3-chlorophenyl and phenyl substituents in the triazole ring enhances its binding affinity to biological targets, making it a promising candidate for further investigation. Recent synthetic approaches have optimized the yield and purity of 1-(3-Chlorophenyl)-5-phenyl-1,2,4-triazole-3-carboxylic acid, enabling more detailed studies of its biological properties.

One of the key findings from recent research is the compound's inhibitory activity against specific enzymes involved in inflammatory and proliferative pathways. For instance, studies have demonstrated its ability to selectively inhibit cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. This suggests potential applications in the development of novel anti-inflammatory agents with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, 1-(3-Chlorophenyl)-5-phenyl-1,2,4-triazole-3-carboxylic acid has shown promise as an anticancer agent. Preliminary in vitro studies have revealed its ability to induce apoptosis in certain cancer cell lines by modulating the activity of key signaling molecules. Researchers are particularly interested in its potential to target cancer stem cells, which are often resistant to conventional therapies. Further studies are needed to elucidate the precise mechanisms underlying these effects and to evaluate the compound's efficacy in vivo.

The pharmacokinetic profile of 1-(3-Chlorophenyl)-5-phenyl-1,2,4-triazole-3-carboxylic acid has also been a focus of recent investigations. Studies have explored its absorption, distribution, metabolism, and excretion (ADME) properties, as well as its potential toxicity. While the compound exhibits favorable solubility and stability, its metabolic pathways and potential drug-drug interactions require further characterization to ensure its safety and efficacy in clinical settings.

In conclusion, 1-(3-Chlorophenyl)-5-phenyl-1,2,4-triazole-3-carboxylic acid (CAS: 132088-22-3) represents a promising scaffold for the development of new therapeutic agents. Its diverse biological activities, coupled with advances in synthetic methodologies, make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacological properties, exploring its potential in combination therapies, and advancing it toward preclinical and clinical evaluation. The insights gained from these efforts could pave the way for novel treatments for inflammatory diseases and cancer.